Cas no 63786-05-0 (9,10-Anthracenedione, 2-methyl-1-[(4-methylphenyl)amino]-)

• Product name: 9,10-Anthracenedione, 2-methyl-1-[(4-methylphenyl)amino]-
• CAS No: 63786-05-0
• MF: C₂₂H₁₇NO₂
• MW: 327.375885725021
• CID: 1658447
• PubChem ID: 12357435

9,10-Anthracenedione, 2-methyl-1-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2-methyl-1-[(4-methylphenyl)amino]-
• 2-methyl-1-(4-methylanilino)anthracene-9,10-dione
• DTXSID00493817
• 63786-05-0

• Inchi： InChI=1S/C22H17NO2/c1-13-7-10-15(11-8-13)23-20-14(2)9-12-18-19(20)22(25)17-6-4-3-5-16(17)21(18)24/h3-12,23H,1-2H3
• InChI Key： GRJQZAZEHIQUPO-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)NC2=C(C=CC3=C2C(=O)C4=CC=CC=C4C3=O)C

Computed Properties

• Exact Mass: 327.12601
• Monoisotopic Mass: 327.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 5.7

Experimental Properties

• PSA: 46.17